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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394

Audience: Researchers, scientists, and chemical industry professionals.

Abstract: This document provides essential information regarding the properties, general
industrial applications, and critical safety protocols for the handling of oleum (fuming sulfuric
acid). The focus is on ensuring a safe laboratory and industrial environment by outlining the
hazards and necessary precautions. This is not a synthesis protocol but a safety and handling
guide.

Properties of Oleum

Oleum is a solution of sulfur trioxide (SOs) in 100% sulfuric acid (H2SOa4). It is also known as
fuming sulfuric acid. It is a highly corrosive and reactive substance.

Table 1: Physical and Chemical Properties of Oleum Grades
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20% Oleum 30% Oleum 65% Oleum
Property
(Approx.) (Approx.) (Approx.)
Formula H2S04 - XxSOs3 H2S0a4 - xSOs H2S0a4 - XSOs
Colorless to cloudy, Colorless to cloudy, Colorless to cloudy,
Appearance o o o _
oily liquid oily liquid oily liquid or solid
SOs Content (wt%) ~20% ~30% ~65%
Density (g/cm?3) ~1.9 ~1.94 ~2.0
- , Varies with SOs Varies with SOs Varies with SOs
Boiling Point
content content content
) ) Varies with SOs Varies with SOs Varies with SOs
Melting Point
content content content
Highly Corrosive, Highly Corrosive, Highly Corrosive,
Strong Oxidizer, Water ~ Strong Oxidizer, Water  Strong Oxidizer, Water
Hazards

Reactive, Toxic

Fumes

Reactive, Toxic

Fumes

Reactive, Toxic

Fumes

General Industrial Applications

Oleum is a critical reagent in many industrial chemical processes due to its powerful

dehydrating and sulfonating properties. Its primary uses are in controlled industrial settings for

the synthesis of organic intermediates.

o Sulfonation: It is used as a sulfonating agent in the production of detergents, dyes, and some

pharmaceuticals. The high concentration of SOs makes it more efficient than concentrated

sulfuric acid for introducing the sulfo group (-SOsH) into organic molecules.

 Nitration: In some industrial nitration reactions, oleum is used as a medium. Its strong

dehydrating properties facilitate the formation of the nitronium ion (NOz2%), the active nitrating

agent, from nitric acid. These reactions are used to produce intermediates for plastics, dyes,

and other materials.

The use of oleum in these processes requires highly specialized equipment and stringent

safety protocols due to its extreme reactivity and corrosiveness.
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Safety Protocols and Hazard Management

Working with oleum presents significant health and safety risks. A thorough understanding and

implementation of safety protocols are mandatory.

Experimental Protocol: Standard Safety and Handling of Oleum

o Risk Assessment: Before any procedure, conduct a comprehensive risk assessment that

identifies all potential hazards, including chemical reactivity, exposure routes, and spill

potential.

Personal Protective Equipment (PPE):

Body: A chemical-resistant, acid-proof apron or full-body suit is required.

Hands: Use heavy-duty, acid-resistant gloves (e.g., butyl rubber or Viton). A double-gloving
technique is recommended.

Eyes/Face: A full-face shield worn over chemical splash goggles is mandatory.

Respiratory: Work must be conducted in a certified chemical fume hood with proper
airflow. For emergencies or situations with potential for high vapor concentration, a self-
contained breathing apparatus (SCBA) may be necessary.

Handling and Storage:

Store oleum in a cool, dry, well-ventilated area away from incompatible materials such as
water, bases, organic materials, and metals.

Use corrosion-resistant containers and secondary containment.

Never add water to oleum. The reaction is extremely exothermic and can cause violent
boiling and splashing of corrosive acid.

When diluting, oleum must be added slowly and carefully to water (or acid) with constant
cooling and stirring.

¢ Spill Management:
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o Evacuate the area immediately.

o Neutralize small spills with an appropriate agent like sodium bicarbonate or soda ash. Do
not use water.

o For large spills, contain the spill and use an absorbent material designed for acids.
Contact emergency response personnel.

o First Aid:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15-20 minutes while removing contaminated clothing. Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 30 minutes.
Seek immediate medical attention.

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Visualization of Safety Workflow

The following diagram illustrates a logical workflow for safely handling a highly corrosive
substance like oleum in a laboratory setting.
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Caption: Workflow for safely handling highly corrosive chemicals.
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 To cite this document: BenchChem. [Application Note: Safe Handling and General Industrial
Use of Oleum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057394#use-of-oleum-in-the-synthesis-of-energetic-
materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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